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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587 Get Quote

An In-depth Technical Guide to 4-
Methylsulfonylacetophenone
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methylsulfonylacetophenone, also known as 1-(4-methylsulfonylphenyl)ethanone, is a key

intermediate in the synthesis of various organic compounds, including active pharmaceutical

ingredients. Its chemical structure, featuring a sulfonyl group and a ketone, makes it a versatile

building block in medicinal chemistry. This technical guide provides a comprehensive overview

of the chemical and physical properties, structure, spectroscopic data, and a detailed

experimental protocol for the synthesis of 4-Methylsulfonylacetophenone.

Chemical Structure and Identifiers
4-Methylsulfonylacetophenone is an aromatic ketone characterized by a methylsulfonyl

group at the para position of the acetophenone ring.
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4-(methylthio)acetophenone
in Ethylene Dichloride (EDC)

Add H₂O, Sodium Tungstate (Na₂WO₄),
and Sulfuric Acid (H₂SO₄)

Heat to 40-45°C

Add 50% Hydrogen Peroxide (H₂O₂)
dropwise at 50°C

Age for 3 hours at 50°C

Separate Organic Layer

Wash with Saturated NaHCO₃

and Brine

Solution of
4-Methylsulfonylacetophenone in EDC

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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